6-hydroxycholestan-3-yl sulfate
6-hydroxycholestan-3-yl sulfate
Brand Name:
Vulcanchem
CAS No.:
141677-55-6
VCID:
VC0233704
InChI:
InChI=1S/C27H48O5S.Na/c1-17(2)7-6-8-18(3)21-9-10-22-20-16-25(28)24-15-19(32-33(29,30)31)11-13-27(24,5)23(20)12-14-26(21,22)4;/h17-25,28H,6-16H2,1-5H3,(H,29,30,31);/t18-,19+,20+,21-,22+,23+,24-,25+,26-,27-;/m1./s1
SMILES:
CC(C)CCCC(C)C1CCC2C1(CCC3C2CC(C4C3(CCC(C4)OS(=O)(=O)O)C)O)C.[Na]
Molecular Formula:
C27H48NaO5S
Molecular Weight:
507.7 g/mol
6-hydroxycholestan-3-yl sulfate
CAS No.: 141677-55-6
Main Products
VCID: VC0233704
Molecular Formula: C27H48NaO5S
Molecular Weight: 507.7 g/mol
| CAS No. | 141677-55-6 |
|---|---|
| Product Name | 6-hydroxycholestan-3-yl sulfate |
| Molecular Formula | C27H48NaO5S |
| Molecular Weight | 507.7 g/mol |
| Standard InChI | InChI=1S/C27H48O5S.Na/c1-17(2)7-6-8-18(3)21-9-10-22-20-16-25(28)24-15-19(32-33(29,30)31)11-13-27(24,5)23(20)12-14-26(21,22)4;/h17-25,28H,6-16H2,1-5H3,(H,29,30,31);/t18-,19+,20+,21-,22+,23+,24-,25+,26-,27-;/m1./s1 |
| Standard InChIKey | PXLRLNZSUXOROR-KDYNESQISA-N |
| Isomeric SMILES | C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2C[C@@H]([C@@H]4[C@@]3(CC[C@@H](C4)OS(=O)(=O)O)C)O)C.[Na] |
| SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CC(C4C3(CCC(C4)OS(=O)(=O)O)C)O)C.[Na] |
| Canonical SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CC(C4C3(CCC(C4)OS(=O)(=O)O)C)O)C.[Na] |
| Synonyms | 6 alpha-hydroxy-5 alpha-cholestan-3 beta-yl sulfate 6-hydroxycholestan-3-yl sulfate 6-hydroxycholestan-3-yl sulfate, monosodium salt 6-OH-cholest-3-SO4 |
| PubChem Compound | 6336041 |
| Last Modified | Nov 11 2021 |
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